Cas no 77532-96-8 (2-Cyano-4-fluorocinnamic acid)

• Product Name: 2-Cyano-4-fluorocinnamic acid
• CAS No: 77532-96-8
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 4948985
• Update Time: 2025-04-23

2-Cyano-4-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluorocinnamic acid

• Inchi： 1S/C10H6FNO2/c11-9-3-1-7(2-4-10(13)14)8(5-9)6-12/h1-5H,(H,13,14)/b4-2+
• InChI Key： RQAWIVTWIWKTPC-DUXPYHPUSA-N
• SMILES： FC1C=CC(/C=C/C(=O)O)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-4-fluorocinnamic acid

2-Cyano-4-fluorocinnamic Acid (CAS No. 77532-96-8): Properties, Applications, and Market Insights

2-Cyano-4-fluorocinnamic acid (CAS No. 77532-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated cinnamic acid derivative features a cyano group at the 2-position and a fluorine atom at the 4-position of the phenyl ring, creating unique electronic and steric properties that make it valuable for various applications.

The molecular structure of 2-cyano-4-fluorocinnamic acid combines the photophysical characteristics of cinnamic acid with the electron-withdrawing effects of both cyano and fluoro substituents. This combination results in a compound with interesting UV absorption properties and potential as a building block for more complex molecules. Researchers particularly value its high purity crystalline form (typically ≥98% by HPLC), which ensures reproducibility in synthetic applications.

In pharmaceutical research, 2-cyano-4-fluorocinnamic acid serves as a crucial intermediate for developing novel drug candidates. Its structural features make it particularly useful in the synthesis of tyrosine kinase inhibitors and other small molecule therapeutics. The fluorine atom often enhances metabolic stability and membrane permeability, while the cyano group can participate in various chemical transformations, making this compound a versatile scaffold in medicinal chemistry.

Recent studies have explored the potential of 2-cyano-4-fluorocinnamic acid derivatives in addressing current medical challenges. Some research focuses on its application in developing treatments for resistant bacterial infections, leveraging the compound's ability to interfere with bacterial communication systems. Other investigations examine its role in creating next-generation fluorescence probes for biological imaging, taking advantage of its unique photophysical properties.

The material science field has also found applications for CAS 77532-96-8, particularly in the development of advanced organic electronic materials. Its conjugated system and electron-withdrawing groups make it suitable for creating organic semiconductors and photovoltaic materials. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and perovskite solar cells, where its molecular structure may help improve device efficiency and stability.

From a synthetic chemistry perspective, 2-cyano-4-fluorocinnamic acid offers several advantages. The compound undergoes typical cinnamic acid reactions while providing additional reactivity through its functional groups. The cyano group can be reduced to amines or hydrolyzed to carboxylic acids, while the fluorine atom allows for selective cross-coupling reactions in the presence of appropriate catalysts. These characteristics make it a valuable building block for combinatorial chemistry and diversity-oriented synthesis.

The global market for fluorinated cinnamic acid derivatives like 77532-96-8 has shown steady growth, driven by increasing demand from pharmaceutical and material science sectors. Market analysis indicates particular interest from research institutions and specialty chemical manufacturers in North America, Europe, and Asia. The compound's relative scarcity compared to simpler cinnamic acid derivatives contributes to its premium pricing in the fine chemicals market.

Quality control for 2-cyano-4-fluorocinnamic acid typically involves rigorous analytical methods including HPLC, NMR spectroscopy, and mass spectrometry. Suppliers often provide detailed certificates of analysis to ensure researchers receive material meeting their specific purity requirements. Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain the compound's stability over time.

Environmental and safety considerations for CAS 77532-96-8 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling this compound. Disposal should follow institutional guidelines for organic compounds containing cyano and fluoro groups.

Future research directions for 2-cyano-4-fluorocinnamic acid may explore its potential in emerging fields such as bioorthogonal chemistry and targeted drug delivery systems. The compound's unique combination of functional groups makes it particularly interesting for click chemistry applications and the development of smart materials responsive to specific biological stimuli.

For researchers seeking high purity 2-cyano-4-fluorocinnamic acid, several specialty chemical suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Custom synthesis services are also available for researchers requiring specific isotopic labeling or derivative forms of this versatile building block.